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Cat. No.: B1348318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC668036 is a small molecule inhibitor that targets the PDZ (Postsynaptic density-95/Discs

large/Zonula occludens-1) domain of the Dishevelled (Dvl) protein.[1] Dvl is a critical scaffold

protein in the Wnt signaling pathway. By binding to the Dvl PDZ domain, NSC668036
effectively disrupts the interaction between Dvl and the Frizzled (Fz) receptor, thereby inhibiting

downstream signaling. This inhibition has been shown to impact cellular processes such as

proliferation and, notably, cell migration. These application notes provide a summary of the

effective concentration of NSC668036 for inhibiting cell migration, detailed protocols for

relevant assays, and a visualization of the underlying signaling pathway.

Data Presentation: Effective Concentration of
NSC668036
NSC668036 has been demonstrated to inhibit the migration of fibroblasts. The effective

concentration for this inhibition has been reported to be greater than 10 μM. At these

concentrations, NSC668036 not only restrains basal cell migration but also blocks the

migratory effects induced by transforming growth factor-beta (TGF-β).[2][3]

Below is a summary of the available quantitative data on the effective concentration of

NSC668036 for inhibiting cell migration.
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Cell Line Assay Type
NSC668036
Concentration

Observed
Effect on Cell
Migration

Reference

NIH/3T3

Fibroblasts
Scratch Assay >10 μM

Inhibition of cell

migration and

blockage of TGF-

β accelerated

migration.

[2]

NIH/3T3

Fibroblasts
Not specified Not specified

Abolished TGF-

β1-induced

migration.

[3]

Signaling Pathway
NSC668036 inhibits cell migration by targeting the non-canonical Wnt/Planar Cell Polarity

(PCP) signaling pathway. This pathway is crucial for establishing cell polarity and coordinating

cell movements. The inhibitor acts by binding to the PDZ domain of the Dvl protein, preventing

its interaction with the Frizzled receptor. This disruption blocks the downstream activation of

small GTPases like RhoA and Rac1, which are essential for the cytoskeletal rearrangements

required for cell migration.
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Caption: Wnt/PCP signaling pathway inhibition by NSC668036.
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Experimental Protocols
Two common in vitro methods to assess cell migration are the Wound Healing (Scratch) Assay

and the Transwell Migration Assay.

Wound Healing (Scratch) Assay
This method is used to study collective cell migration. A "wound" is created in a confluent cell

monolayer, and the rate of closure of this gap is monitored over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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